methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[(2-pyridin-2-ylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C15H14N2O3S/c1-20-15(19)11-5-7-12(8-6-11)17-13(18)10-21-14-4-2-3-9-16-14/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: PMODPQZLZHRTHP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

Methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate, also known as MPTAB, is a chemical compound with potential applications in scientific research. MPTAB is a small molecule inhibitor that selectively targets the interaction between the transcription factor STAT3 and its upstream activator, JAK2. This inhibition has been shown to have potential therapeutic effects in cancer, inflammation, and other diseases.

Mechanism of Action

Methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate acts as a competitive inhibitor of the interaction between STAT3 and JAK2. This interaction is critical for the activation of STAT3, which leads to the transcription of genes involved in cell proliferation, survival, and inflammation. By inhibiting this interaction, methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate prevents STAT3 activation and downstream signaling.
Biochemical and Physiological Effects
methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has been shown to have several biochemical and physiological effects. In cancer cells, methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate inhibits cell proliferation, induces apoptosis, and reduces tumor growth in animal models. In inflammation, methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate reduces cytokine production, immune cell activation, and tissue damage in animal models.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has several advantages for lab experiments, including its small size, high potency, and selectivity for STAT3. However, methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate also has some limitations, including its poor solubility in water and limited stability in biological systems.

Future Directions

There are several future directions for the study of methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate. One potential area of research is the development of more potent and selective inhibitors of STAT3. Another area of research is the investigation of the role of STAT3 in other diseases, such as cardiovascular disease and neurodegenerative disorders. Finally, the development of new drug delivery systems for methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate could improve its solubility and stability in biological systems, leading to more effective therapeutic applications.
Conclusion
Methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate, or methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate, is a chemical compound with potential applications in scientific research. methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate selectively targets the interaction between STAT3 and JAK2, leading to potential therapeutic effects in cancer, inflammation, and other diseases. While methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has some limitations, its small size, high potency, and selectivity make it a promising candidate for further study.

Synthesis Methods

The synthesis of methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate involves several steps, including the reaction of 2-mercaptopyridine with acetyl chloride to form 2-acetylpyridine-1-thiol. This compound is then reacted with methyl 4-bromobenzoate in the presence of a base to form methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate. The final product is purified using chromatography and characterized using spectroscopic methods.

Scientific Research Applications

Methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has been extensively studied for its potential therapeutic effects in cancer and inflammation. In cancer, STAT3 is often overexpressed and plays a critical role in promoting tumor growth and survival. methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has been shown to inhibit STAT3 activity in cancer cells, leading to decreased cell proliferation and increased apoptosis. In inflammation, STAT3 is also involved in the regulation of cytokine production and immune cell activation. methyl 4-{[(2-pyridinylthio)acetyl]amino}benzoate has been shown to reduce inflammation in several animal models, including colitis and arthritis.